4-benzyl-1-[4-(benzyloxy)benzyl]piperidine

• IUPAC Name: 4-benzyl-1-[(4-phenylmethoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C26H29NO/c1-3-7-22(8-4-1)19-23-15-17-27(18-16-23)20-24-11-13-26(14-12-24)28-21-25-9-5-2-6-10-25/h1-14,23H,15-21H2
• InChI Key: LXMSALWOSZBQJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CC3=CC=C(C=C3)OCC4=CC=CC=C4
• Molecular Formula: C26H29NO
• Molecular Weight: 371.5 g/mol

Description

4-benzyl-1-[4-(benzyloxy)benzyl]piperidine, also known as BBP, is a piperidine derivative that has shown potential in scientific research. BBP has been found to have various biochemical and physiological effects, making it a promising compound for further investigation.

Mechanism of Action

4-benzyl-1-[4-(benzyloxy)benzyl]piperidine acts as a sigma-1 receptor agonist, which leads to the modulation of various signaling pathways in the brain. The sigma-1 receptor is involved in the regulation of calcium signaling, which is important for various physiological processes such as neurotransmitter release, gene expression, and cell survival. This compound has also been found to modulate the activity of various ion channels and transporters, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including modulation of neurotransmitter release, regulation of calcium signaling, and modulation of ion channels and transporters. This compound has also been found to have potential as an antipsychotic drug due to its ability to modulate dopaminergic neurotransmission.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-1-[4-(benzyloxy)benzyl]piperidine in lab experiments is its high affinity for the sigma-1 receptor, which allows for specific targeting of this receptor. However, one limitation is the lack of information on the long-term effects of this compound on physiological processes, which may limit its use in certain experiments.

Future Directions

Future research on 4-benzyl-1-[4-(benzyloxy)benzyl]piperidine could focus on its potential as an antipsychotic drug, as well as its effects on other physiological processes such as pain perception and learning. Additionally, further investigation into the long-term effects of this compound on physiological processes would be beneficial in determining its potential as a therapeutic agent.

Synthesis Methods

4-benzyl-1-[4-(benzyloxy)benzyl]piperidine can be synthesized using a multi-step process that involves the reaction of 4-(benzyloxy)benzyl chloride with piperidine in the presence of a base. The resulting intermediate is then reacted with benzyl chloride to yield this compound.

Scientific Research Applications

4-benzyl-1-[4-(benzyloxy)benzyl]piperidine has been found to have potential in various scientific research areas, including neuroscience and drug discovery. This compound has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and learning. This compound has also been found to have potential as an antipsychotic drug due to its ability to modulate dopaminergic neurotransmission.